2-[4-(3,4-dihydro-2H-chromen-6-yl)-2-methylquinolin-3-yl]-2-[(2-methylpropan-2-yl)oxy]acetic acid 2-[4-(3,4-dihydro-2H-chromen-6-yl)-2-methylquinolin-3-yl]-2-[(2-methylpropan-2-yl)oxy]acetic acid BI-D (ALLINI) is a novel potent allosteric integrase inhibitor (allini), inhibiting hiv replication
Brand Name: Vulcanchem
CAS No.: 1416258-16-6
VCID: VC0521212
InChI: InChI=1S/C25H27NO4/c1-15-21(23(24(27)28)30-25(2,3)4)22(18-9-5-6-10-19(18)26-15)17-11-12-20-16(14-17)8-7-13-29-20/h5-6,9-12,14,23H,7-8,13H2,1-4H3,(H,27,28)
SMILES: CC1=NC2=CC=CC=C2C(=C1C(C(=O)O)OC(C)(C)C)C3=CC4=C(C=C3)OCCC4
Molecular Formula: C25H27NO4
Molecular Weight: 405.494

2-[4-(3,4-dihydro-2H-chromen-6-yl)-2-methylquinolin-3-yl]-2-[(2-methylpropan-2-yl)oxy]acetic acid

CAS No.: 1416258-16-6

Cat. No.: VC0521212

Molecular Formula: C25H27NO4

Molecular Weight: 405.494

Purity: >98% (or refer to the Certificate of Analysis)

* For research use only. Not for human or veterinary use.

2-[4-(3,4-dihydro-2H-chromen-6-yl)-2-methylquinolin-3-yl]-2-[(2-methylpropan-2-yl)oxy]acetic acid - 1416258-16-6

Specification

Description BI-D (ALLINI) is a novel potent allosteric integrase inhibitor (allini), inhibiting hiv replication
CAS No. 1416258-16-6
Molecular Formula C25H27NO4
Molecular Weight 405.494
IUPAC Name 2-[4-(3,4-dihydro-2H-chromen-6-yl)-2-methylquinolin-3-yl]-2-[(2-methylpropan-2-yl)oxy]acetic acid
Standard InChI InChI=1S/C25H27NO4/c1-15-21(23(24(27)28)30-25(2,3)4)22(18-9-5-6-10-19(18)26-15)17-11-12-20-16(14-17)8-7-13-29-20/h5-6,9-12,14,23H,7-8,13H2,1-4H3,(H,27,28)
Standard InChI Key ZFERZAMPQIXCPM-UHFFFAOYSA-N
SMILES CC1=NC2=CC=CC=C2C(=C1C(C(=O)O)OC(C)(C)C)C3=CC4=C(C=C3)OCCC4
Appearance Solid powder

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